dimethyl[(4-nitrophenoxy)methyl]phenylsilane
Overview
Description
Dimethyl[(4-nitrophenoxy)methyl]phenylsilane, also known as DNPMS, is a silane compound that has gained significant attention in scientific research due to its unique properties. DNPMS is a versatile compound that has been used in various fields, including material science, organic chemistry, and pharmacology.
Mechanism of Action
The mechanism of action of dimethyl[(4-nitrophenoxy)methyl]phenylsilane is not well understood. However, it is believed that this compound acts as a pharmacophore by binding to specific targets in cancer cells, leading to cell death.
Biochemical and Physiological Effects
This compound has been shown to exhibit potent anti-cancer activity in various cancer cell lines, including breast, lung, and prostate cancer cells. This compound induces cell death by triggering apoptosis, a process that leads to the programmed death of cancer cells.
Advantages and Limitations for Lab Experiments
One of the advantages of using dimethyl[(4-nitrophenoxy)methyl]phenylsilane in lab experiments is its high reactivity and selectivity. This compound is a versatile compound that can be used in various chemical reactions, making it an ideal compound for organic synthesis. However, one of the limitations of using this compound is its toxicity. This compound is a toxic compound that requires careful handling and disposal.
Future Directions
There are several future directions for the use of dimethyl[(4-nitrophenoxy)methyl]phenylsilane in scientific research. One potential direction is the development of novel anti-cancer agents based on the structure of this compound. Another potential direction is the use of this compound as a precursor for the synthesis of functionalized siloxane polymers with unique properties. Additionally, the use of this compound as a protecting group for alcohols and amines in organic synthesis could lead to the development of novel chemical reactions.
Scientific Research Applications
Dimethyl[(4-nitrophenoxy)methyl]phenylsilane has been used in various scientific research applications, including material science, organic chemistry, and pharmacology. In material science, this compound has been used as a precursor for the synthesis of functionalized siloxane polymers. In organic chemistry, this compound has been used as a protecting group for alcohols and amines. In pharmacology, this compound has been used as a pharmacophore for the design of novel anti-cancer agents.
properties
IUPAC Name |
dimethyl-[(4-nitrophenoxy)methyl]-phenylsilane | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H17NO3Si/c1-20(2,15-6-4-3-5-7-15)12-19-14-10-8-13(9-11-14)16(17)18/h3-11H,12H2,1-2H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QXVDUPCZEUFACM-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C[Si](C)(COC1=CC=C(C=C1)[N+](=O)[O-])C2=CC=CC=C2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H17NO3Si | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
287.38 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.